Cas no 1448079-12-6 (N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(4-methoxyphenyl)propanamide)

• Product Name: N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(4-methoxyphenyl)propanamide
• CAS No: 1448079-12-6
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 6189291
• PubChem ID: 71803810
• Update Time: 2025-06-27

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(4-methoxyphenyl)propanamide
• 1448079-12-6
• N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-3-(4-methoxyphenyl)propanamide
• N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-3-(4-methoxyphenyl)propanamide
• AKOS024555849
• N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}-3-(4-METHOXYPHENYL)PROPANAMIDE
• F6414-2103

• Inchi： 1S/C19H23NO3S/c1-23-16-8-3-14(4-9-16)5-12-19(22)20-13-18(21)15-6-10-17(24-2)11-7-15/h3-4,6-11,18,21H,5,12-13H2,1-2H3,(H,20,22)
• InChI Key： YKWOOOFKNTZFQX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CNC(CCC1C=CC(=CC=1)OC)=O)O

Computed Properties

• Exact Mass: 345.13986477g/mol
• Monoisotopic Mass: 345.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.9Ų

Additional information on N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(4-methoxyphenyl)propanamide

N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-3-(4-methoxyphenyl)propanamide (CAS No. 1448079-12-6)

The compound N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-3-(4-methoxyphenyl)propanamide (CAS No. 1448079-12-6) is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a propanamide backbone, a hydroxyl group, and a methylsulfanyl substituent attached to a phenyl ring. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The methylsulfanyl group is known to confer antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, the hydroxyl group and methoxy group contribute to hydrogen bonding capabilities, enhancing the molecule's solubility and bioavailability.

One of the most promising applications of N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-3-(4-methoxyphenyl)propanamide lies in its ability to modulate enzyme activity. Researchers have demonstrated that this compound can inhibit certain kinases involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, its structural similarity to known bioactive compounds has led to investigations into its role as a lead compound for drug design.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving nucleophilic substitution and condensation processes. The synthesis pathway involves the strategic introduction of functional groups to achieve the desired molecular architecture. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a materials science perspective, the compound exhibits interesting physical properties that make it suitable for applications in polymer chemistry and nanotechnology. Its ability to form self-assembled monolayers has been explored for use in creating advanced materials with tailored surface properties. Additionally, its thermal stability and mechanical strength suggest potential applications in high-performance polymers.

Despite its promising attributes, further research is required to fully elucidate the biological mechanisms underlying its activity. Preclinical studies are currently underway to assess its safety profile and efficacy in animal models. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of this compound.

In conclusion, N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-3-(4-methoxyphenyl)propanamide (CAS No. 1448079-12-6) represents a versatile molecule with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool for future innovations in medicine and materials science.